Cas no 2228203-06-1 (4-bromo-2-methoxy-5-(nitromethyl)phenol)

• Product Name: 4-bromo-2-methoxy-5-(nitromethyl)phenol
• CAS No: 2228203-06-1
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 5879724
• PubChem ID: 165702438
• Update Time: 2025-05-19

4-bromo-2-methoxy-5-(nitromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-5-(nitromethyl)phenol
• EN300-1934040
• 2228203-06-1

• Inchi： 1S/C8H8BrNO4/c1-14-8-3-6(9)5(2-7(8)11)4-10(12)13/h2-3,11H,4H2,1H3
• InChI Key： GNRRAFIGYDZUAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 260.96367g/mol
• Monoisotopic Mass: 260.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-bromo-2-methoxy-5-(nitromethyl)phenol

Comprehensive Overview of 4-bromo-2-methoxy-5-(nitromethyl)phenol (CAS No. 2228203-06-1): Properties, Applications, and Research Insights

4-bromo-2-methoxy-5-(nitromethyl)phenol (CAS No. 2228203-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a phenol core substituted with bromo, methoxy, and nitromethyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of nitromethylphenol derivatives", "brominated phenol applications", and "CAS 2228203-06-1 uses", reflecting its relevance in modern chemical innovation.

The compound's molecular structure combines electron-withdrawing (nitromethyl) and electron-donating (methoxy) groups, creating a polarized aromatic system. This duality enables its participation in diverse reactions, such as nucleophilic substitutions and oxidative couplings, which are critical for developing drug candidates and crop protection agents. Recent studies highlight its potential in designing antimicrobial agents, aligning with the global focus on combating antibiotic resistance—a topic trending in scientific forums and search queries like "phenolic compounds in antimicrobial research".

From an industrial perspective, 4-bromo-2-methoxy-5-(nitromethyl)phenol serves as a precursor for high-value fine chemicals. Its bromo substituent facilitates further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), a technique widely explored in green chemistry initiatives. Environmental sustainability concerns have driven searches for "eco-friendly bromophenol synthesis", emphasizing the need for efficient catalytic methods. Notably, the compound’s nitromethyl group offers redox-active properties, relevant to energy storage materials—a hotspot in renewable energy research.

Analytical characterization of CAS No. 2228203-06-1 typically involves HPLC, NMR, and mass spectrometry, ensuring purity for sensitive applications. Quality control protocols are frequently queried ("HPLC methods for nitromethylphenols"), underscoring the compound's technical demands. Additionally, its stability under varying pH conditions makes it a candidate for pH-sensitive drug delivery systems, a trending topic in nanomedicine searches.

In conclusion, 4-bromo-2-methoxy-5-(nitromethyl)phenol exemplifies the intersection of structural complexity and functional adaptability. Its role in addressing contemporary challenges—from antimicrobial resistance to sustainable synthesis—positions it as a compound of enduring scientific and industrial interest. Future research may explore its biocompatibility and scalable production, key themes in current academic and commercial discourse.